Cas no 893644-90-1 (2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid)

• Product Name: 2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid
• CAS No: 893644-90-1
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 5716706
• PubChem ID: 21964349
• Update Time: 2025-06-07

2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(o-tolyl)thiophene-3-carboxylicacid
• 893644-90-1
• 2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid
• AKOS004115299
• 3-Thiophenecarboxylic acid, 2-amino-4-(2-methylphenyl)-

• Inchi： 1S/C12H11NO2S/c1-7-4-2-3-5-8(7)9-6-16-11(13)10(9)12(14)15/h2-6H,13H2,1H3,(H,14,15)
• InChI Key： DWFPUWZLDZVELB-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(=C1)C1C=CC=CC=1C)N

Computed Properties

• Exact Mass: 233.05104977g/mol
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 362.4±42.0 °C(Predicted)
• pka: 5.32±0.40(Predicted)

Additional information on 2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid

Introduction to 2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid (CAS No. 893644-90-1)

2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid (CAS No. 893644-90-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique thiophene core and functional groups, exhibits a range of interesting properties that make it a valuable building block for various applications.

The chemical structure of 2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid consists of a thiophene ring substituted with an amino group at the 2-position and a carboxylic acid group at the 3-position, with an o-tolyl group attached at the 4-position. This arrangement provides a combination of aromaticity, electron-donating, and electron-withdrawing functionalities, which can influence its reactivity and biological activity.

In recent years, 2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a scaffold for the synthesis of bioactive molecules. The presence of the amino and carboxylic acid groups allows for facile derivatization, enabling the creation of diverse libraries of compounds with tailored properties.

A notable example of its application in medicinal chemistry is the synthesis of inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have explored the use of 2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid-based derivatives as inhibitors of kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. These derivatives have shown promising results in vitro and in preclinical studies, demonstrating their potential as lead compounds for further optimization.

Beyond medicinal chemistry, 2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid has also found applications in materials science. Its thiophene core and functional groups make it suitable for the development of organic semiconductors and other electronic materials. The ability to fine-tune the electronic properties through chemical modification has led to its use in the fabrication of organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices.

In the context of environmental sustainability, 2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid has been investigated for its potential as a building block for eco-friendly materials. Researchers have explored its use in the synthesis of biodegradable polymers and coatings, which can reduce environmental impact compared to traditional petroleum-based materials.

The synthesis of 2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid typically involves multi-step procedures that ensure high purity and yield. Common synthetic routes include coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling, followed by functional group transformations to introduce the desired substituents. Advances in green chemistry have also led to the development of more sustainable synthetic methods that minimize waste and energy consumption.

In conclusion, 2-Amino-4-(o-tolyl)thiophene-3-carboxylic acid (CAS No. 893644-90-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and environmental sustainability. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.